BENGHE Foundational & Exploratory

Check Availability & Pricing

Cesium Methanesulfonate in Aqueous Solutions:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cesium methanesulfonate

Cat. No.: B1588443

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the aqueous solubility of cesium
methanesulfonate (CsCHsSO03). It is intended to be a valuable resource for researchers,
scientists, and professionals in drug development who utilize this compound in their work,
particularly in the field of electrophysiology. This document compiles available data on its
physical and chemical properties, outlines experimental protocols for solubility determination,
and presents a typical workflow for the preparation of intracellular solutions for patch-clamp
recording.

Core Properties of Cesium Methanesulfonate

Cesium methanesulfonate is a white, solid powder at room temperature.[1][2] It is widely
recognized for its high to excellent solubility in water, a critical characteristic for its application in
various experimental settings.[1][3][4] One product specification sheet indicates that a 5% (w/v)
solution in water results in a clear and colorless solution, suggesting a solubility of at least 5 g
per 100 mL of water.[5][6]

Table 1: Physical and Chemical Properties of Cesium Methanesulfonate
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Property Value References
Molecular Formula CHsCs0sS [7]

Molecular Weight 228.00 g/mol [8]
Appearance White powder/solid [11[2]

Melting Point 262-264 °C [11[2]

CAS Number 2550-61-0 [9]

Aqueous Solubility Data

While cesium methanesulfonate is frequently described as being readily soluble in water,

comprehensive quantitative data detailing its solubility across a range of temperatures is not

widely available in the public domain. The information available is largely qualitative,

emphasizing its suitability for preparing aqueous solutions for laboratory use.[3][4][10]

Table 2: Qualitative and Semi-Quantitative Aqueous Solubility of Cesium Methanesulfonate

Parameter

Observation

Reference

General Solubility

Described as "soluble" or

"excellent solubility” in water.

[11(31[4]

5% (w/v) Solution

A 5% solution in water is clear

and colorless.

[6]

Experimental Protocol for Determining Aqueous

Solubility

For researchers wishing to determine the precise solubility of cesium methanesulfonate as a

function of temperature, a general experimental protocol can be adapted. This method involves

the preparation of a saturated solution at a specific temperature and the subsequent

determination of the solute concentration.
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Objective: To determine the solubility of cesium methanesulfonate in water at various
temperatures.

Materials:

e Cesium methanesulfonate

e Deionized or distilled water

o Temperature-controlled water bath or heating/stirring plate
o Calibrated thermometer

e Analytical balance

e Volumetric flasks and pipettes

 Stirring mechanism (e.g., magnetic stirrer and stir bar)
« Filtration apparatus (e.g., syringe filters)

Methodology:

o Preparation of Saturated Solutions:

o Add an excess amount of cesium methanesulfonate to a known volume of deionized
water in a sealed container.

o Place the container in a temperature-controlled water bath set to the desired temperature.

o Stir the solution vigorously for a sufficient period to ensure equilibrium is reached (e.qg., 24-
48 hours). The presence of undissolved solid indicates a saturated solution.

o Sample Collection and Analysis:
o Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant using a pre-heated pipette to
prevent premature crystallization.
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o Filter the sample immediately using a pre-heated syringe filter to remove any remaining
solid particles.

o Accurately weigh the collected sample.

o Evaporate the solvent (water) from the sample under controlled conditions (e.g., in a
drying oven at a temperature below the decomposition point of the salt) until a constant
weight of the dry cesium methanesulfonate is achieved.

o Calculate the mass of the dissolved cesium methanesulfonate.

o Data Calculation and Curve Construction:

o The solubility can be expressed as grams of cesium methanesulfonate per 100 g of
water.

o Repeat the procedure at various temperatures to obtain a series of solubility data points.
[2][11][12]

o Plot the solubility ( g/100 g H20) as a function of temperature (°C) to construct a solubility
curve.[2][11]

Application in Electrophysiology: Intracellular
Solution Preparation

A primary application of cesium methanesulfonate is in the preparation of internal
(intracellular) solutions for patch-clamp electrophysiology.[4][10] In this context, cesium ions are
used to block potassium channels, which facilitates the study of other ion channels.[10] The
methanesulfonate anion is a relatively large, inert anion that does not readily pass through
chloride channels.[10]

The following diagram illustrates a typical workflow for preparing a cesium-based intracellular
solution for patch-clamp experiments.
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Solution Preparation
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Caption: Workflow for preparing a cesium-based intracellular solution.
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This workflow highlights the critical steps in preparing a high-quality internal solution for patch-
clamp recording, from the initial weighing of reagents to the final loading of the patch pipette.[1]
[13][14][15] The process emphasizes the importance of accurate pH and osmolarity
adjustments, as well as the fresh addition of labile components like ATP and GTP before the
experiment.[1][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cesium Methanesulfonate in Aqueous Solutions: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588443#cesium-methanesulfonate-solubility-in-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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